Cas no 1351653-88-7 (3-(butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate)

• Product Name: 3-(butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate
• CAS No: 1351653-88-7
• MF: C₁₇H₂₅FN₂O₄S
• MW: 372.454807043076
• CID: 5938023
• PubChem ID: 71794352
• Update Time: 2025-06-13

3-(butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate
• 1351653-88-7
• 3-(butylsulfonamido)cyclohexyl (4-fluorophenyl)carbamate
• F6250-0594
• [3-(butylsulfonylamino)cyclohexyl] N-(4-fluorophenyl)carbamate
• VU0541384-1
• AKOS024544807

• Inchi： 1S/C17H25FN2O4S/c1-2-3-11-25(22,23)20-15-5-4-6-16(12-15)24-17(21)19-14-9-7-13(18)8-10-14/h7-10,15-16,20H,2-6,11-12H2,1H3,(H,19,21)
• InChI Key： JQAQNICTBJTGDG-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC1CCCC(C1)OC(NC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 372.15190662g/mol
• Monoisotopic Mass: 372.15190662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-(butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate

3-(Butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate: A Comprehensive Overview

3-(Butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate (CAS No. 1351653-88-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

Chemical Structure and Properties

The molecular structure of 3-(butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate is composed of a cyclohexyl ring substituted with a butane-1-sulfonamido group and an N-(4-fluorophenyl)carbamate moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclohexyl ring provides structural rigidity, while the sulfonamido and carbamate functionalities contribute to its reactivity and solubility characteristics.

The compound has a molecular formula of C₁₆H₂₂FNO₄S and a molecular weight of 359.41 g/mol. Its solubility in various solvents, including water and organic solvents, has been studied extensively. The compound exhibits moderate solubility in water, which is crucial for its potential use in pharmaceutical formulations.

Synthesis Methods

The synthesis of 3-(butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate involves several well-defined steps. One common approach is the reaction of 3-amino-cyclohexanesulfonamide with 4-fluorophenyl isocyanate. This reaction typically proceeds under mild conditions, yielding the desired product with high purity and yield.

A detailed synthetic route involves the following steps:

1. Synthesis of 3-amino-cyclohexanesulfonamide: This intermediate is prepared by the reaction of cyclohexanone with sodium azide followed by reduction to form the amino derivative.
2. Coupling with 4-fluorophenyl isocyanate: The amino derivative is then reacted with 4-fluorophenyl isocyanate to form the final product.

This synthetic method has been optimized to minimize side reactions and improve overall yield, making it suitable for large-scale production.

Biological Activity and Applications

3-(Butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate has shown promising biological activity in various assays. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit protein kinases, which are key targets in cancer therapy.

In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the activity of protein kinase B (AKT), a critical signaling molecule implicated in cell proliferation and survival. The study highlighted the compound's selectivity and potency, suggesting its potential as a lead molecule for further drug development.

Beyond cancer research, there is growing interest in exploring the anti-inflammatory properties of this compound. Preliminary studies have shown that it can modulate inflammatory responses by interfering with signaling pathways involved in inflammation. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The clinical development of 3-(butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate is still in its early stages. However, preclinical studies have provided encouraging results, paving the way for future clinical trials. Researchers are currently investigating its safety profile, pharmacokinetics, and efficacy in animal models of various diseases.

In addition to its therapeutic potential, this compound has also been explored for use as a research tool in understanding cellular processes. Its ability to selectively target specific proteins makes it valuable for studying signal transduction pathways and identifying new therapeutic targets.

Conclusion

3-(Butane-1-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate (CAS No. 1351653-88-7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing our understanding and treatment of various diseases.